Cas no 23378-88-3 (3,5-Dichloro-2-hydroxybenzenesulfonyl chloride)
3,5-Dichloro-2-hydroxybenzenesulfonyl chloride is a versatile sulfonylating agent used in organic synthesis and pharmaceutical intermediates. Its key advantages include high reactivity due to the presence of both sulfonyl chloride and hydroxyl functional groups, enabling efficient derivatization in nucleophilic substitution reactions. The dichloro substitution enhances electrophilicity, making it particularly useful for constructing complex sulfonamide frameworks. This compound is valued for its stability under controlled conditions and its role in producing biologically active molecules. It is commonly employed in the synthesis of agrochemicals, dyes, and specialty chemicals, where precise functionalization is required. Proper handling is essential due to its moisture sensitivity and potential corrosivity.
23378-88-3 structure
Product Name:3,5-Dichloro-2-hydroxybenzenesulfonyl chloride
CAS No:23378-88-3
MF:C6H3Cl3O3S
MW:261.510217905045
MDL:MFCD00007432
CID:88439
PubChem ID:24848764
Update Time:2025-05-28
3,5-Dichloro-2-hydroxybenzenesulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Dichloro-2-hydroxybenzenesulfonyl chloride
- 2,4-Dichlorophenol-6-sulfonyl chloride
- 3,5-Dichloro-2-hydroxybenzenesulphonyl chloride
- 2-hydroxy-3,5-dichlorobenzenesulfonyl chloride
- 3,5-Cl2-2-(OH)C6H2SO2Cl
- 3,5-dichloro-2-hydroxybenzene-1-sulfonyl chloride
- 3,5-dichloro-2-hydroxy-benzenesulfonic acid chloride
- 3,5-dichloro-2-hydroxy-benzenesulfonyl chloride
- 3,5-dichloro-6-hydroxy benzenesulphonyl chloride
- Benzenesulfonyl chloride,3,5-dichloro-2-hydroxy
- AKOS015916412
- 3,5-Dichloro-2-hydroxybenzenesulfonyl chloride, 99%
- Benzenesulfonyl chloride, 3,5-dichloro-2-hydroxy-
- F0001-0810
- 3,5 dichloro-2-hydroxybenzene sulfonyl chloride
- SCHEMBL184213
- EN300-725114
- KXFQRJNVGBIDHA-UHFFFAOYSA-
- FT-0614536
- 3,5-Dichloro-2-hydroxybenzenesulfonylchloride
- J-015094
- BS-42170
- NS00027408
- MFCD00007432
- EINECS 245-619-9
- DTXSID80177926
- 23378-88-3
- InChI=1/C6H3Cl3O3S/c7-3-1-4(8)6(10)5(2-3)13(9,11)12/h1-2,10H
- CS-0259158
- G69425
- STL183300
- DB-046135
- 245-619-9
- 2,4-Dichlorophenol-6-sulphonyl chloride
- DTXCID40100417
- FD70372
-
- MDL： MFCD00007432
- Inchi： 1S/C6H3Cl3O3S/c7-3-1-4(8)6(10)5(2-3)13(9,11)12/h1-2,10H
- InChI Key： KXFQRJNVGBIDHA-UHFFFAOYSA-N
- SMILES： ClS(C1C=C(C=C(C=1O)Cl)Cl)(=O)=O
- BRN： 2940993
Computed Properties
- Exact Mass: 259.88700
- Monoisotopic Mass: 259.887
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 3.4
- Topological Polar Surface Area: 62.8A^2
Experimental Properties
- Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
- Density: 1.652 (estimate)
- Melting Point: 80-83 °C (lit.)
- Boiling Point: 359°C at 760 mmHg
- Flash Point: 170.9°C
- Refractive Index: 1.611
- Water Partition Coefficient: Hydrolyzes in water.
- PSA: 62.75000
- LogP: 3.70730
- Sensitiveness: Moisture Sensitive
3,5-Dichloro-2-hydroxybenzenesulfonyl chloride Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H314
- Warning Statement： P280-P305+P351+P338-P310
- Hazardous Material transportation number：UN 3261 8/PG 2
- WGK Germany：3
- Hazard Category Code： 34
- Safety Instruction： S24/25
- FLUKA BRAND F CODES：10-21
-
Hazardous Material Identification：
- HazardClass：8
- PackingGroup：II
- Safety Term：S24/25
- Packing Group：II
- Risk Phrases：R34
- Packing Group：II
3,5-Dichloro-2-hydroxybenzenesulfonyl chloride Customs Data
- HS CODE：2908999090
- Customs Data：
China Customs Code:
2908999090Overview:
2908999090 Halogenated derivatives of other phenols and phenolic alcohols(Including its sulfonation\Nitrosative or nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2908999090 halogenated, sulphonated, nitrated or nitrosated derivatives of phenols or phenol-alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
3,5-Dichloro-2-hydroxybenzenesulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014002955-250mg |
3,5-Dichloro-2-hydroxybenzenesulfonyl chloride |
23378-88-3 | 97% | 250mg |
$489.60 | 2023-09-02 | |
| Alichem | A014002955-500mg |
3,5-Dichloro-2-hydroxybenzenesulfonyl chloride |
23378-88-3 | 97% | 500mg |
$831.30 | 2023-09-02 | |
| Alichem | A014002955-1g |
3,5-Dichloro-2-hydroxybenzenesulfonyl chloride |
23378-88-3 | 97% | 1g |
$1534.70 | 2023-09-02 | |
| abcr | AB179416-10 g |
3,5-Dichloro-2-hydroxybenzenesulfonyl chloride, 97%; . |
23378-88-3 | 97% | 10 g |
€73.40 | 2023-07-20 | |
| abcr | AB179416-50 g |
3,5-Dichloro-2-hydroxybenzenesulfonyl chloride; 97% |
23378-88-3 | 50g |
€163.00 | 2022-06-11 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 146110-25G |
3,5-Dichloro-2-hydroxybenzenesulfonyl chloride |
23378-88-3 | 25g |
¥841.51 | 2023-12-10 | ||
| eNovation Chemicals LLC | Y1239759-25g |
Benzenesulfonyl chloride, 3,5-dichloro-2-hydroxy- |
23378-88-3 | 98% | 25g |
$160 | 2024-06-07 | |
| TRC | D434510-1000mg |
3,5-Dichloro-2-hydroxybenzenesulfonyl Chloride |
23378-88-3 | 1g |
$69.00 | 2023-05-18 | ||
| TRC | D434510-5000mg |
3,5-Dichloro-2-hydroxybenzenesulfonyl Chloride |
23378-88-3 | 5g |
$133.00 | 2023-05-18 | ||
| TRC | D434510-25000mg |
3,5-Dichloro-2-hydroxybenzenesulfonyl Chloride |
23378-88-3 | 25g |
$500.00 | 2023-05-18 |
3,5-Dichloro-2-hydroxybenzenesulfonyl chloride Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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